2-((difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C18H17F2N5O3S/c1-11-7-8-13(9-12(11)2)25-16(22-23-24-25)10-21-17(26)14-5-3-4-6-15(14)29(27,28)18(19)20/h3-9,18H,10H2,1-2H3,(H,21,26)
• InChI Key: LHHKLEHRGFZSEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F)C
• Molecular Formula: C18H17F2N5O3S
• Molecular Weight: 421.4 g/mol
• CAS No.: 941921-88-6

Description

Chemical Structure and Key Features
2-((Difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide is a heterocyclic compound featuring a benzamide core linked to a tetrazole ring substituted with a 3,4-dimethylphenyl group. The difluoromethylsulfonyl (-SO₂CF₂H) moiety at the ortho position of the benzamide introduces strong electron-withdrawing properties, which may enhance metabolic stability and binding affinity in biological systems. The tetrazole ring, a bioisostere for carboxylic acids, contributes to improved pharmacokinetic profiles by resisting enzymatic degradation .

Friedel-Crafts sulfonylation to introduce the sulfonyl group.

Nucleophilic substitution or coupling reactions to attach the tetrazole moiety.

Amidation to finalize the benzamide structure.
Characterization techniques such as ¹H-NMR, ¹³C-NMR, and IR spectroscopy (e.g., detection of νC=O at ~1660–1680 cm⁻¹ and νS=O at ~1350 cm⁻¹) would confirm structural integrity .

Biological Activity

The compound 2-((difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide , with the CAS number 941921-88-6 , is a complex organic molecule that has garnered interest due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{17}F_{2}N_{5}O_{3}S$, with a molecular weight of 421.4 g/mol . The structure features a benzamide core substituted with a difluoromethylsulfonyl group and a tetrazole moiety, which are known to influence biological interactions significantly.

Property	Value
IUPAC Name	2-((difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide
Molecular Formula	C18H17F2N5O3S
Molecular Weight	421.4 g/mol
CAS Registry Number	941921-88-6

The biological activity of this compound is hypothesized to stem from its ability to interact with various molecular targets, including enzymes and receptors involved in critical cellular pathways. The presence of the difluoromethylsulfonyl group may enhance the compound's lipophilicity and ability to penetrate cellular membranes, potentially leading to increased bioavailability.

Potential Targets

• Enzymatic Inhibition : The compound may inhibit specific enzymes associated with cancer progression or inflammatory responses.
• Receptor Modulation : It could act as an antagonist or agonist for certain receptors involved in metabolic disorders or neurodegenerative diseases.
• DNA Interaction : The tetrazole moiety may facilitate interactions with nucleic acids, influencing gene expression or protein synthesis.

Biological Activity Assays

Research has indicated that compounds similar to this one often exhibit a range of biological activities, including:

Antitumor Activity

Studies have shown that related benzamide derivatives possess significant antitumor effects against various cancer cell lines. For example, compounds containing the tetrazole structure have demonstrated efficacy against breast cancer cell lines (e.g., MCF-7) by inducing apoptosis and inhibiting cell proliferation .

Antimicrobial Properties

The antimicrobial activity of sulfonamide derivatives has been well documented. Preliminary studies suggest that this compound may exhibit inhibitory effects against bacterial strains and fungi, potentially making it useful in treating infections .

Antioxidant Activity

The antioxidant potential of similar compounds has been evaluated using assays like DPPH radical scavenging. These studies indicate that such compounds can mitigate oxidative stress, which is implicated in numerous diseases .

Case Studies and Research Findings

Recent literature highlights several case studies that underline the biological significance of this compound:

• Antitumor Efficacy : A study evaluated the effects of a structurally similar compound on MCF-7 cells, revealing IC50 values indicative of strong growth inhibition (IC50 < 10 µM) .
• Antimicrobial Screening : Compounds derived from tetrazoles were screened for their activity against Candida albicans and other pathogens, showing promising results with minimum inhibitory concentrations (MIC) in the low µg/mL range .
• Oxidative Stress Mitigation : Research demonstrated that derivatives with similar structural motifs exhibited robust antioxidant activity by efficiently scavenging DPPH radicals, indicating their potential for therapeutic use in oxidative stress-related conditions .

Scientific Research Applications

Potential Targets

The biological activity of 2-((difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide is hypothesized to stem from its ability to interact with various molecular targets, including enzymes and receptors involved in critical cellular pathways.

• Enzymatic Inhibition: This compound may inhibit specific enzymes associated with cancer progression or inflammatory responses.
• Receptor Modulation: It could act as an antagonist or agonist for certain receptors involved in metabolic disorders or neurodegenerative diseases.
• DNA Interaction: The tetrazole moiety may facilitate interactions with nucleic acids, influencing gene expression or protein synthesis.

Research has indicated that compounds similar to 2-((difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide often exhibit a range of biological activities.

Antitumor Activity: Studies have shown that related benzamide derivatives possess significant antitumor effects against various cancer cell lines. For example, compounds containing the tetrazole structure have demonstrated efficacy against breast cancer cell lines (e.g., MCF-7) by inducing apoptosis and inhibiting cell proliferation.

Antimicrobial Properties: The antimicrobial activity of sulfonamide derivatives has been well documented. Preliminary studies suggest that this compound may exhibit inhibitory effects against bacterial strains and fungi, potentially making it useful in treating infections.

Antioxidant Activity: The antioxidant potential of similar compounds has been evaluated using assays like DPPH radical scavenging. These studies indicate that such compounds can mitigate oxidative stress, which is implicated in numerous diseases.

Case Studies and Research Findings

Recent literature highlights several case studies that underline the biological significance of this compound:

• Antitumor Efficacy: A study evaluated the effects of a structurally similar compound on MCF-7 cells, revealing IC50 values indicative of strong growth inhibition (IC50 < 10 µM).
• Antimicrobial Screening: Compounds derived from tetrazoles were screened for their activity against Candida albicans and other pathogens, showing promising results with minimum inhibitory concentrations (MIC) in the low µg/mL range.
• Oxidative Stress Mitigation: Research demonstrated that derivatives with similar structural motifs exhibited robust antioxidant activity by efficiently scavenging DPPH radicals, indicating their potential for therapeutic use in oxidative stress-related conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural similarities with sulfonamide- and benzamide-based derivatives, which are prevalent in agrochemical and pharmaceutical research. Below is a comparative analysis:

Compound	Key Structural Differences	Functional Implications	Reference
2-((Difluoromethyl)sulfonyl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)benzamide	Difluoromethylsulfonyl group; tetrazole ring with 3,4-dimethylphenyl substituent.	Enhanced metabolic stability; potential pesticidal/antimicrobial activity.	N/A
Sulfentrazone (N-(2,4-dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)phenyl)methanesulfonamide)	Triazolinone ring instead of tetrazole; dichlorophenyl substituent.	Herbicidal activity via protoporphyrinogen oxidase inhibition.
Hydrazinecarbothioamides [4–6] (from )	Thioamide (-NH-C=S) instead of benzamide; absence of tetrazole.	Lower stability due to thione tautomerism; limited biological activity.
1,2,4-Triazole-3(4H)-thiones [7–9]	Triazole-thione core; no difluoromethylsulfonyl group.	Antifungal and antibacterial applications; moderate solubility.

Physicochemical and Spectral Comparisons

• Tautomerism : Unlike triazole-thiones ([7–9]), which exhibit tautomeric equilibria (thiol ↔ thione), the tetrazole ring in the target compound is less prone to tautomerism, enhancing structural predictability in drug design .
• Spectral Data :
  • IR : The target compound’s carbonyl (C=O) stretch (~1680 cm⁻¹) aligns with benzamide derivatives, while the absence of a C=S band (~1250 cm⁻¹) distinguishes it from thioamide analogues .
  • ¹H-NMR : The methyl groups on the 3,4-dimethylphenyl substituent would resonate as singlet peaks at ~2.2–2.5 ppm, differing from the split peaks of halogenated analogues (e.g., dichlorophenyl in sulfentrazone) .